Cas no 847397-39-1 (4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one
• CAS No: 847397-39-1
• MF: C₂₂H₂₄ClN₃O
• MW: 381.898464202881
• CID: 6235961
• PubChem ID: 16806658
• Update Time: 2025-10-21

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one
• AKOS001855393
• VU0488632-1
• AKOS016335681
• 4-(1-butyl-1H-benzimidazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one
• 4-(1-butylbenzimidazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one
• 847397-39-1
• F0660-2263
• 4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C22H24ClN3O/c1-3-4-11-25-20-8-6-5-7-19(20)24-22(25)16-12-21(27)26(14-16)17-10-9-15(2)18(23)13-17/h5-10,13,16H,3-4,11-12,14H2,1-2H3
• InChI Key： VCRCZAIZHXPIOG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2CCCC)C1)=O

Computed Properties

• Exact Mass: 381.1607901g/mol
• Monoisotopic Mass: 381.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one (CAS No. 847397-39-1)

The compound 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one (CAS No. 847397-39-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its unique benzodiazolyl and pyrrolidin-2-one structural motifs, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration. In this comprehensive overview, we delve into its chemical characteristics, potential applications, and the latest advancements in research related to this compound.

From a structural perspective, 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one features a complex arrangement of heterocyclic rings. The presence of the 1-butyl-1H-1,3-benzodiazol-2-yl moiety contributes to its electron-rich nature, while the 3-chloro-4-methylphenyl group introduces steric and electronic effects that influence its reactivity. The pyrrolidin-2-one ring serves as a crucial pharmacophore in many biologically active compounds, suggesting potential therapeutic applications for this molecule.

Recent studies have highlighted the potential of CAS 847397-39-1 in drug discovery programs, particularly in the development of novel enzyme inhibitors. Researchers have investigated its interactions with various biological targets, with preliminary results indicating promising activity against certain protein kinases. The compound's ability to modulate cellular signaling pathways has sparked interest in its potential applications in oncology and inflammatory diseases, aligning with current trends in targeted therapy development.

The synthesis of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one typically involves multi-step organic transformations, with key steps including the formation of the benzodiazolyl ring system and subsequent coupling with the pyrrolidinone moiety. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable methodologies in chemical research. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Beyond pharmaceutical applications, 847397-39-1 has shown potential in materials science, particularly in the development of organic electronic materials. Its conjugated system and electron-donating/accepting properties make it an interesting candidate for organic semiconductors and photovoltaic materials. This aligns with current research trends focused on sustainable energy solutions and the development of next-generation electronic devices.

The commercial availability of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one has increased in recent years, with several specialty chemical suppliers offering this compound for research purposes. Market analysis indicates growing demand for such structurally complex intermediates, driven by expanding drug discovery programs and materials research initiatives. Quality control measures for this compound typically emphasize high purity standards, often exceeding 98% as determined by HPLC analysis.

From a safety perspective, proper handling procedures should be followed when working with CAS 847397-39-1, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols should be observed during its manipulation. Researchers are advised to consult the available safety data sheets for specific handling instructions and storage recommendations.

The future research directions for 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-4-methylphenyl)pyrrolidin-2-one appear promising, with several patent applications filed in recent years covering its derivatives and potential applications. The compound's structural versatility allows for numerous modifications, enabling the exploration of structure-activity relationships in various contexts. This aligns well with current pharmaceutical industry trends focusing on structure-based drug design and fragment-based lead discovery approaches.

In conclusion, 847397-39-1 represents an intriguing chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic approaches and advanced materials. As scientific understanding of this compound continues to evolve, it is likely to remain an important subject of investigation in both academic and industrial research settings.